1-(2,4-dichlorobenzyl)-3-[4-methyl-5-(2-propynylsulfanyl)-4H-1,2,4-triazol-3-yl]-2(1H)-pyridinone

• IUPAC Name: 1-[(2,4-dichlorophenyl)methyl]-3-(4-methyl-5-prop-2-ynylsulfanyl-1,2,4-triazol-3-yl)pyridin-2-one
• InChI: InChI=1S/C18H14Cl2N4OS/c1-3-9-26-18-22-21-16(23(18)2)14-5-4-8-24(17(14)25)11-12-6-7-13(19)10-15(12)20/h1,4-8,10H,9,11H2,2H3
• InChI Key: PSGXYHHTNBMLGK-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1SCC#C)C2=CC=CN(C2=O)CC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C18H14Cl2N4OS
• Molecular Weight: 405.3 g/mol

Description

1-(2,4-dichlorobenzyl)-3-[4-methyl-5-(2-propynylsulfanyl)-4H-1,2,4-triazol-3-yl]-2(1H)-pyridinone is a useful research compound. Its molecular formula is C18H14Cl2N4OS and its molecular weight is 405.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(2,4-dichlorobenzyl)-3-[4-methyl-5-(2-propynylsulfanyl)-4H-1,2,4-triazol-3-yl]-2(1H)-pyridinone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(2,4-dichlorobenzyl)-3-[4-methyl-5-(2-propynylsulfanyl)-4H-1,2,4-triazol-3-yl]-2(1H)-pyridinone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Pharmacological Applications

• Compounds related to 1-(2,4-dichlorobenzyl)-3-[4-methyl-5-(2-propynylsulfanyl)-4H-1,2,4-triazol-3-yl]-2(1H)-pyridinone have been studied for their anticonvulsant activities, indicating the potential of substituted pyridine ring moieties in anticonvulsant drug development (Arora & Knaus, 1999).
• Some 1,2,4-triazole derivatives show significant antimicrobial activity and can act as surface active agents. This highlights the potential of these compounds in the development of new antimicrobial drugs (El-Sayed, 2006).

Structural and Chemical Studies

• The study of the molecular and supramolecular structures of 1,2,4-triazole derivatives, including their complexes with metals like Hg(II), contributes to understanding their chemical behavior and potential applications in various fields (Castiñeiras, García-Santos, & Saa, 2018).
• Research on the synthesis and characterization of 1,2,4-triazole derivatives, such as the analysis of their spectroscopic and electronic behavior, provides insight into their potential uses in fields like material science (Evecen, Tanak, Ünver, Celik, & Semiz, 2018).

Antimicrobial and Antifungal Applications

• New 1,2,4-triazole derivatives have been synthesized and evaluated for their antimicrobial activities, indicating their potential as new therapeutic agents against various pathogens (Bayrak, Demirbaş, Karaoglu, & Demirbas, 2009).
• Some 1,2,4-triazole derivatives have demonstrated potent fungicidal activities, suggesting their potential use in agricultural applications as well as in the treatment of fungal infections (Bai, Liu, Chenzhang, Xiao, Fu, & Qin, 2020).